Cas no 891867-80-4 (1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 891867-80-4
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 6509705
• PubChem ID: 22520473
• Update Time: 2025-05-19

1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(3-methoxybenzyl)-4-(3-methoxyphenyl)pyrazine-2,3(1H,4H)-dione
• 891867-80-4
• F3407-2408
• 1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]pyrazine-2,3-dione
• AKOS001912442
• VU0626510-1

• Inchi： 1S/C19H18N2O4/c1-24-16-7-3-5-14(11-16)13-20-9-10-21(19(23)18(20)22)15-6-4-8-17(12-15)25-2/h3-12H,13H2,1-2H3
• InChI Key： AKKGZUPFPXJGTD-UHFFFAOYSA-N
• SMILES： O=C1C(N(C=CN1CC1C=CC=C(C=1)OC)C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Compound CAS No 891867-80-4: 1-(3-Methoxyphenyl)-4-(3-Methoxyphenyl)methyl-1,2,3,4-Tetrahydropyrazine-2,3-Dione

The compound with CAS No 891867-80-4, known as 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrazine derivatives, which are known for their diverse biological activities and potential applications in drug discovery.

The structure of this compound is characterized by a tetrahydropyrazine ring system with two substituents: a 3-methoxyphenyl group at position 1 and a 3-methoxyphenylmethyl group at position 4. The presence of these substituents contributes to the molecule's unique physicochemical properties and biological activity. Recent studies have highlighted the importance of such substituted tetrahydropyrazines in modulating cellular pathways associated with neurodegenerative diseases and cancer.

One of the most notable aspects of this compound is its potential as a therapeutic agent. Research conducted in 2023 has demonstrated that 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that the compound could be developed into a novel treatment for chronic inflammatory conditions such as arthritis and cardiovascular diseases.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition. A study published in the Journal of Medicinal Chemistry revealed that the compound effectively inhibits certain kinases involved in cell signaling pathways. This discovery opens new avenues for its application in targeted cancer therapies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve high yields and purity, making it feasible for large-scale production. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the process.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and purity of the compound, ensuring its reliability for further research and development.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying the biological activity of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential. The integration of computational chemistry tools with experimental studies is anticipated to accelerate drug discovery efforts involving this compound.

In conclusion, CAS No 891867-80-4, or 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione, represents a promising lead compound in contemporary drug discovery. Its unique chemical structure and diverse biological activities make it a valuable asset for advancing medical science and developing innovative therapeutic solutions.